Cas no 1342524-14-4 (3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 1342524-14-4
• MF: C₉H₁₄N₂O₅
• MW: 230.217862606049
• CID: 4590388
• PubChem ID: 64470981
• Update Time: 2025-10-29

3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-Dimethyl-2,5-dioxo-imidazolidin-1-yl)-2-hydroxy-2-methyl-propionic acid
• 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid
• 1-Imidazolidinepropanoic acid, α-hydroxy-α,4,4-trimethyl-2,5-dioxo-

• Inchi： 1S/C9H14N2O5/c1-8(2)5(12)11(7(15)10-8)4-9(3,16)6(13)14/h16H,4H2,1-3H3,(H,10,15)(H,13,14)
• InChI Key： FGONROBVADRAPZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(C)CN1C(=O)NC(C)(C)C1=O

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 1342524-14-4)

The compound 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid, identified by its CAS number 1342524-14-4, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecule incorporates a dioxoimidazolidine core, which is a versatile scaffold frequently employed in the design of bioactive molecules. Its presence in the structure suggests potential interactions with biological targets, making it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of dioxoimidazolidine derivatives in medicinal chemistry. These compounds exhibit a range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid contributes to its distinct chemical and biological profile. The 4,4-dimethyl group enhances the steric bulk of the molecule, potentially influencing its binding affinity to biological targets. Additionally, the hydroxy and methyl substituents introduce polar functional groups that may modulate solubility and metabolic stability.

The synthesis of this compound involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. The formation of the dioxoimidazolidine ring is a critical step, often requiring precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of producing such specialized compounds. These developments align with broader trends in green chemistry, emphasizing minimal waste and energy-efficient processes.

In the realm of biological activity, preliminary investigations into 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid have revealed intriguing results. In vitro assays suggest that this compound exhibits moderate inhibitory activity against certain bacterial strains, indicating potential applications in treating infections caused by resistant pathogens. Furthermore, structural analogs have shown promise in modulating inflammatory pathways by interacting with key enzymes such as COX-2 or LOX enzymes. While further research is needed to fully elucidate its mechanism of action, these findings underscore its therapeutic potential.

The pharmacokinetic properties of 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid are also of great interest. The presence of polar functional groups affects its solubility and permeability across biological membranes, which are critical factors in drug absorption and distribution. Computational modeling techniques have been employed to predict these properties, aiding in the optimization of dosage forms and delivery systems. Such simulations are increasingly integral to modern drug development pipelines, streamlining the process from discovery to clinical application.

Future directions for research on this compound include exploring its role in complex biological systems through preclinical studies. Animal models provide a platform for assessing both efficacy and safety profiles before human trials can commence. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits. The integration of high-throughput screening technologies will accelerate the identification of novel derivatives with enhanced pharmacological properties.

The broader implications of compounds like 3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid extend beyond individual drug discovery endeavors. They serve as building blocks for more sophisticated molecular architectures designed to address unmet medical needs. As our understanding of disease mechanisms evolves at a rapid pace, innovative chemical entities like this one will play a pivotal role in developing next-generation therapeutics.

In conclusion,3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 1342524-14-4) exemplifies the intersection of advanced organic synthesis and medicinal chemistry. Its unique structural features and preliminary biological activities position it as a promising candidate for further development. Continued research efforts will likely uncover additional therapeutic applications for this compound and its derivatives.